Cas no 62467-72-5 ([1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-)
![[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy- structure](https://www.kuujia.com/scimg/cas/62467-72-5x500.png)
62467-72-5 structure
Product name:[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-
[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-
- 2-(3-methoxycyclohexyl)cyclohexan-1-amine
- 3'-methoxy-[1,1'-bi(cyclohexan)]-2-amine
- 3'-Methoxy[1,1'-bi(cyclohexane)]-2-amine
- DTXSID60489953
- 62467-72-5
-
- Inchi: InChI=1S/C13H25NO/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h10-13H,2-9,14H2,1H3
- InChI Key: OINCOIFJEXTSDP-UHFFFAOYSA-N
- SMILES: COC1CCCC(C1)C2CCCCC2N
Computed Properties
- Exact Mass: 211.19375
- Monoisotopic Mass: 211.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- PSA: 35.25
[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy- Related Literature
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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